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Compound of Interest

Compound Name: 3,4,4-Trimethylpent-1-ene

Cat. No.: B14752828

Performance Benchmark: Poly(4-methyl-1-
pentene) and its Alternatives

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive performance comparison of poly(4-methyl-1-pentene)
(PMP), a high-performance thermoplastic, with two widely used polymers: polypropylene (PP)
and polycarbonate (PC). The information presented herein is intended for researchers,
scientists, and professionals in drug development who require a clear understanding of the
material properties of these polymers for their applications.

While the initial topic of interest was "3,4,4-Trimethylpent-1-ene-based polymers," publicly
available data for polymers derived from this specific monomer is scarce. Therefore, this guide
focuses on the structurally similar and commercially significant poly(4-methyl-1-pentene), often
referred to by its trade name TPX®.

Quantitative Performance Data

The following tables summarize the key mechanical, thermal, and electrical properties of PMP,
PP (homopolymer), and PC. All data is presented with corresponding ASTM or ISO standard
test methods to ensure a reliable comparison.

Table 1: Mechanical Properties
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Poly(4- Polypropyle

Test methyl-1- ne (PP) Polycarbon .
Property Unit

Method pentene) Homopolym ate (PC)

(PMP) er

Density ASTM D792 0.83-0.84[1] 0.90-0.91 1.20-1.22 g/cm3
Tensile

ASTM D638 24 - 28 31-41 55-75 MPa
Strength
Tensile

ASTM D638 15-17 1.1-16 23-24 GPa
Modulus
Elongation at

ASTM D638 10 - 50 100 - 600 100 - 150 %
Break
Flexural

ASTM D790 35-41 41 - 55 85 - 105 MPa
Strength
Flexural

ASTM D790 14-16 1.2-1.7 2.3-24 GPa
Modulus
Izod Impact
Strength ASTM D256 20-80 20 - 100 600 - 850 J/m
(Notched)

Table 2: Thermal Properties
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Poly(4- Polypropyle

Test methyl-1- ne (PP) Polycarbon .
Property Unit

Method pentene) Homopolym ate (PC)

(PMP) er

Melting ~155 (Vicat

ASTM D3418 220 - 240[2] 160 - 166[1] _ °C
Temperature Softening)
Heat
Deflection

ASTM D648 110- 130 95 - 105 138 - 144 °C
Temperature
@ 0.45 MPa
Vicat
Softening ASTM D1525 160-178 150 - 160 ~150 °C
Point
Coefficient of
Linear 5.8-10x 6.5-7.0x

ASTM D696 11.7x 1073 /°C
Thermal 103 103
Expansion
Thermal

N ASTM C177  ~0.17 0.1-0.22 0.19-0.22 W/(m-K)
Conductivity
Table 3: Electrical Properties
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Poly(4- Polypropyle
Test methyl-1- ne (PP) Polycarbon .
Property Unit
Method pentene) Homopolym ate (PC)
(PMP) er
Dielectric
Constant @ 1 ASTM D150 2.12[3] 22-23 29-3.0
MHz
Dissipation
0.0009 -
Factor @ 1 ASTM D150 < 0.0001 < 0.0005
0.001
MHz
Volume
o ASTM D257 > 1016 > 1016 > 1016 Q-cm
Resistivity
Dielectric
ASTM D149 20-28 20-30 15-25 kV/mm
Strength

Experimental Protocols

Detailed methodologies for the key experiments cited in the data tables are outlined below.

Tensile Properties (ASTM D638)

This test method determines the tensile properties of plastics.

e Specimen Preparation: Test specimens are prepared in a standard "dumbbell” or "dogbone™
shape through injection molding or machining from a sheet. The dimensions of the specimen
depend on the material's thickness and rigidity.

» Conditioning: Specimens are conditioned at a standard temperature (23 £ 2 °C) and relative
humidity (50 = 5%) for at least 40 hours prior to testing to ensure consistency.[4]

e Procedure:

o The conditioned specimen is securely mounted in the grips of a universal testing machine
(UTM).
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o An extensometer is attached to the specimen to accurately measure elongation.

o Auniaxial tensile load is applied to the specimen at a constant rate of crosshead
movement until the specimen fractures.[4][5][6] The speed of the test is determined by the
material specification.[5]

o Data Analysis: The test yields critical data including tensile strength, tensile modulus,
elongation at yield, and elongation at break.[6]

Flexural Properties (ASTM D790)

This test method is used to determine the flexural strength and flexural modulus of plastics.

e Specimen Preparation: A rectangular bar of a specified dimension is used as the test
specimen.[7]

» Conditioning: Similar to tensile testing, specimens are conditioned under standard
temperature and humidity conditions.

e Procedure:
o The test specimen is placed on two supports.

o Aload is applied to the center of the specimen (three-point bending) at a constant rate of
crosshead movement until the specimen breaks or reaches a specified strain (typically
5%).[8][9]

o Data Analysis: The load and deflection data are used to calculate the flexural strength (the
maximum stress the material can withstand before yielding) and the flexural modulus (a
measure of stiffness).[9]

Thermal Transitions by DSC (ASTM D3418)

Differential Scanning Calorimetry (DSC) is used to determine the thermal transition
temperatures of polymers, such as the melting temperature (Tm) and the glass transition
temperature (Tg).[10]
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e Specimen Preparation: A small sample of the material (typically 5-10 mg) is weighed and
hermetically sealed in an aluminum pan.[11]

e Procedure:
o The sample pan and a reference pan (usually empty) are placed in the DSC instrument.
o The instrument heats the sample and reference at a controlled rate.[10]

o The difference in heat flow required to maintain the sample and reference at the same
temperature is measured as a function of temperature.

o Data Analysis: The resulting thermogram shows peaks and shifts in the baseline that
correspond to thermal transitions. The melting temperature is identified as the peak of the
melting endotherm, and the glass transition is observed as a step change in the baseline.[10]

Dielectric Constant (ASTM D150)

This test method covers the determination of the dielectric constant and dissipation factor of
solid electrical insulating materials.

e Specimen Preparation: A flat sheet or molded plaque of the material with a uniform thickness
is used. The specimen must be larger than the electrodes.

e Procedure:
o The specimen is placed between two electrodes.

o The capacitance of the specimen is measured using a capacitance bridge at a specified
frequency (e.g., 1 MHz).

o The capacitance of the empty space between the electrodes (with air as the dielectric) is
also measured.

o Data Analysis: The dielectric constant is calculated as the ratio of the capacitance of the
material to the capacitance of the air gap. The dissipation factor, which indicates the energy
loss of the material, is also determined from the measurements.
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Visualizations
Signaling Pathways and Experimental Workflows

The following diagrams illustrate the polymerization process of poly(4-methyl-1-pentene) and a
general workflow for polymer performance benchmarking.

4-Methyl-1-pentene Initiation
Monomer

Coordination Propagation Poly(4-methyl-1-pentene)
Polymerization (PMP)

Metallocene Catalyst

Ziegler-Natta or Catalysis

Click to download full resolution via product page

Caption: Polymerization of 4-methyl-1-pentene to PMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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